![molecular formula C10H11N3O2S2 B5655296 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide CAS No. 66030-26-0](/img/structure/B5655296.png)
4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
Overview
Description
4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a sulfonamide derivative that has been synthesized using various methods, and it has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide is not yet fully understood. However, it is believed to act by inhibiting specific enzymes or proteins that are involved in various biological processes. For example, the compound has been found to inhibit the growth of cancer cells by targeting specific enzymes involved in cell division.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth. It has also been found to exhibit antibacterial and antifungal activities by disrupting the cell membrane of microorganisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide in lab experiments is its potential applications in the field of medicinal chemistry. The compound has been found to exhibit significant biological activities, making it a potential candidate for the development of new drugs. However, one of the limitations of using the compound is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide. One area of research is the development of new drugs based on the compound's biological activities. Another area of research is the investigation of the compound's mechanism of action, which could provide insights into its potential applications in various biological processes. Additionally, further studies are needed to explore the compound's potential applications in other fields such as agriculture and environmental science.
Synthesis Methods
The synthesis of 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide can be achieved using different methods. One of the most common methods involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the resulting product is purified using column chromatography.
Scientific Research Applications
4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. The compound has been found to exhibit significant biological activities such as antibacterial, antifungal, and anticancer properties. It has also been studied for its potential use as an anti-inflammatory agent.
Properties
IUPAC Name |
4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2S2/c1-7-3-5-9(6-4-7)17(14,15)13-10-12-11-8(2)16-10/h3-6H,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAQWNTZFUOSELA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101183349 | |
Record name | 4-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101183349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66030-26-0 | |
Record name | 4-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66030-26-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101183349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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